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Compound Focus: 1-Stearoyl-sn-glycero-3-phosphocholine

Commercial Source Overview

Get Quote

Supplier Catalog Purit Price Size(s) Additional Notes
PP Number 4 Available
BOC Sciences [1] B4059- >98% $299 100 mg (In White powder; shipping
187224 stock) at room temperature in
continental US.
MedChemExpress HY- 99.53% See 25 mg, 50 mg, Controlled substance
(MCE) [2] 125771 supplier 100 mg, 250 in some territories; sold
mg, 500 mg, 1 g for research use only.
(In stock Dec
31)
TargetMol [3] T8714 99.61%  $40 (50 50 mg, 100 mg Appearance: solid,;
mg), $64 (In stock) color: white.
(200 mg)
Santa Cruz sc- See Cof $275(100 100mg, 149 Synthetic phospholipid
Biotechnology [4] 208698 A mg), $800 for research use; refer
(19 to Certificate of
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Analysis (C of A) for
lot-specific data.
Chemimpex [5] 33540 >99% See See supplier White to off-white solid;
(GC, supplier store at < -10 °C.

TLC)

Research Context and Potential Alternatives

1-Stearoyl-sn-glycero-3-phosphocholine (also known as 18:0 Lyso-PC) is a lysophosphatidylcholine. Here

is its research context to help you frame your own comparisons [1] [4]:

¢ Primary Research Applications: It is widely used in drug delivery systems (as a component of
liposomes and lipid nanoparticles), cell membrane studies (to influence membrane curvature and
dynamics), and biochemical research (as a bioactive lipid in signaling pathways) [1] [5].

¢ Key Biological Finding: One study identified this compound as an inhibitor of HDAC3 activity and
STAT3 phosphorylation, inducing apoptosis in chronic myelogenous leukemia K562 cells [2]. The
signaling pathway involved is outlined below.

e Considerations for Comparison: When evaluating it against other phospholipids, you may want to
investigate parameters like its effects on membrane fluidity, its critical micelle concentration (CMC)
compared to other lysolipids, and its chemical stability versus lipids with polyunsaturated chains.

Experimental Insight

The diagram below summarizes the signaling pathway through which 1-Stearoyl-sn-glycero-3-

phosphocholine exhibits anticancer activity in K562 cells, as identified in one research study [2].
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Experimental Protocol (Cell-Based) from the Literature [2]:

e Cell Line: Chronic myelogenous leukemia (CML) K562 cells.

e Treatment: Cells were treated with 1-Stearoyl-sn-glycero-3-phosphocholine at concentrations
ranging from 10 to 80 pM for 24 to 72 hours.

¢ Viability Assay: Cell viability was measured to establish the compound's inhibitory effect (IC50
values were not precisely specified in the available excerpt).

e Apoptosis Analysis: Apoptosis was assessed by measuring the sub-G1 cell population via flow
cytometry and detecting the cleavage of caspase-9, caspase-3, and PARP by western blot.

¢ Mechanism Investigation: Western blot and RT-PCR were used to analyze the expression and
phosphorylation levels of key proteins (HDAC3, STAT3, acetyl-histone H3) and survival genes.

How to Proceed with Your Comparison
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Since the search results lack a direct comparative analysis, you may need to take the following steps to create

your guide:

e Contact Suppliers Directly: Request detailed Certificates of Analysis (COA) for specific lots to
compare purity and impurity profiles across vendors. Inquire about bulk pricing and stability data.

e Consult Specialized Literature: Perform a deeper literature search on platforms like PubMed or
Scopus for review articles that compare the properties and applications of different
lysophosphatidylcholines.

e Desigh Benchmarking Experiments: If feasible, design your own experiments to compare key
performance metrics of 1-Stearoyl-sn-glycero-3-phosphocholine from different suppliers, or
against other lysolipid alternatives, in your specific application (e.g., liposome stability, drug
encapsulation efficiency, or biological activity).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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